N-[5-(azepan-1-ylsulfonyl)-2-methoxyphenyl]-3-(1-phenylpyrazol-4-yl)propanamide

• IUPAC Name: N-[5-(azepan-1-ylsulfonyl)-2-methoxyphenyl]-3-(1-phenylpyrazol-4-yl)propanamide
• InChI: InChI=1S/C25H30N4O4S/c1-33-24-13-12-22(34(31,32)28-15-7-2-3-8-16-28)17-23(24)27-25(30)14-11-20-18-26-29(19-20)21-9-5-4-6-10-21/h4-6,9-10,12-13,17-19H,2-3,7-8,11,14-16H2,1H3,(H,27,30)
• InChI Key: ZKKZCACNJNLMKU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)N2CCCCCC2)NC(=O)CCC3=CN(N=C3)C4=CC=CC=C4
• Molecular Formula: C25H30N4O4S
• Molecular Weight: 482.6 g/mol

Description

N-[5-(azepan-1-ylsulfonyl)-2-methoxyphenyl]-3-(1-phenylpyrazol-4-yl)propanamide, also known as AZP-531, is a small molecule drug that has been synthesized and studied for its potential therapeutic effects on metabolic disorders like obesity and diabetes.

Mechanism of Action

N-[5-(azepan-1-ylsulfonyl)-2-methoxyphenyl]-3-(1-phenylpyrazol-4-yl)propanamide works by targeting the ghrelin receptor, which is involved in the regulation of appetite, energy balance, and glucose metabolism. By activating the ghrelin receptor, N-[5-(azepan-1-ylsulfonyl)-2-methoxyphenyl]-3-(1-phenylpyrazol-4-yl)propanamide increases the secretion of growth hormone and insulin-like growth factor 1, which can improve glucose metabolism and reduce body weight.
Biochemical and Physiological Effects
N-[5-(azepan-1-ylsulfonyl)-2-methoxyphenyl]-3-(1-phenylpyrazol-4-yl)propanamide has been shown to have several biochemical and physiological effects, including increased insulin sensitivity, improved glucose metabolism, and reduced body weight. It has also been shown to increase the secretion of growth hormone and insulin-like growth factor 1, which can have beneficial effects on bone density and muscle mass.

Advantages and Limitations for Lab Experiments

One advantage of using N-[5-(azepan-1-ylsulfonyl)-2-methoxyphenyl]-3-(1-phenylpyrazol-4-yl)propanamide in lab experiments is that it has been well-characterized and studied extensively in animal models and clinical trials. However, one limitation is that it may not be suitable for all types of metabolic disorders or patient populations.

Future Directions

There are several future directions for research on N-[5-(azepan-1-ylsulfonyl)-2-methoxyphenyl]-3-(1-phenylpyrazol-4-yl)propanamide, including:
- Further studies on the safety and efficacy of N-[5-(azepan-1-ylsulfonyl)-2-methoxyphenyl]-3-(1-phenylpyrazol-4-yl)propanamide in different patient populations
- Investigation of the long-term effects of N-[5-(azepan-1-ylsulfonyl)-2-methoxyphenyl]-3-(1-phenylpyrazol-4-yl)propanamide on glucose metabolism and body weight
- Development of more potent and selective ghrelin receptor agonists
- Studies on the potential use of N-[5-(azepan-1-ylsulfonyl)-2-methoxyphenyl]-3-(1-phenylpyrazol-4-yl)propanamide in combination with other drugs for the treatment of metabolic disorders.
In conclusion, N-[5-(azepan-1-ylsulfonyl)-2-methoxyphenyl]-3-(1-phenylpyrazol-4-yl)propanamide is a promising drug candidate for the treatment of metabolic disorders like obesity and diabetes. Its mechanism of action, biochemical and physiological effects, and potential therapeutic benefits have been extensively studied in animal models and clinical trials. Further research is needed to fully understand its safety and efficacy in different patient populations and to explore its potential use in combination with other drugs.

Synthesis Methods

The synthesis of N-[5-(azepan-1-ylsulfonyl)-2-methoxyphenyl]-3-(1-phenylpyrazol-4-yl)propanamide involves several steps, starting with the reaction of 2-methoxyphenylboronic acid with 1-bromo-5-chloropentane to form 5-chloro-1-(2-methoxyphenyl)pentane. This compound is then reacted with sodium azide to form 5-azidopentan-1-ol, which is then converted to 5-azepanyl-1-ol. The final step involves the reaction of 5-azepanyl-1-ol with 2-methoxy-5-sulfonylphenyl isocyanate and 1-phenyl-4-pyrazolecarboxylic acid to form N-[5-(azepan-1-ylsulfonyl)-2-methoxyphenyl]-3-(1-phenylpyrazol-4-yl)propanamide.

Scientific Research Applications

N-[5-(azepan-1-ylsulfonyl)-2-methoxyphenyl]-3-(1-phenylpyrazol-4-yl)propanamide has been studied extensively for its potential therapeutic effects on metabolic disorders like obesity and diabetes. It has been shown to improve glucose metabolism, reduce body weight, and improve insulin sensitivity in animal models. In a randomized, double-blind, placebo-controlled clinical trial, N-[5-(azepan-1-ylsulfonyl)-2-methoxyphenyl]-3-(1-phenylpyrazol-4-yl)propanamide was found to improve glucose control and reduce body weight in obese patients with type 2 diabetes.